Calcitriol (Rocaltrol)

• Molecular Formula: C27H44O3
• Molecular Weight: 416.6 g/mol
• InChI: InChI=1S/C27H44O3/c1-18(8-6-14-26(3,4)30)23-12-13-24-20(9-7-15-27(23,24)5)10-11-21-16-22(28)17-25(29)19(21)2/h10-11,18,22-25,28-30H,2,6-9,12-17H2,1,3-5H3/b20-10?,21-11-/t18-,22-,23-,24+,25+,27-/m1/s1
• InChIKey: GMRQFYUYWCNGIN-HVIYGYGUSA-N

Calcitriol (Rocaltrol): Overview & Comparator Landscape

Calcitriol (Rocaltrol) is the hormonally active, endogenous form of vitamin D₃ (1α,25-dihydroxyvitamin D₃) and functions as a non‑selective, high‑affinity agonist of the vitamin D receptor (VDR) . Unlike prohormones or synthetic analogs, calcitriol requires no hepatic or renal bioactivation, delivering immediate VDR engagement upon administration . This fundamental pharmacologic distinction underpins its differentiated clinical utility, but also its narrow therapeutic index relative to newer, selective VDR activators (e.g., paricalcitol, maxacalcitol) and prohormones (e.g., alfacalcidol, doxercalciferol). The global calcitriol market was valued at approximately US$ 431 million in 2024, underscoring sustained procurement volume despite class competition .

Endogenous, fully active VDR agonist—no bioactivation required

High-affinity VDR engagement for mechanistic and binding studies

Well-characterized reference for VDR transactivation and SAR

• [1] DailyMed. ROCALTROL - calcitriol capsule, gelatin coated; ROCALTROL - calcitriol solution. Label. Updated 2023-12-15. View Source
• [2] QY Research. Global Calcitriol Market Research Report 2025. 2025. View Source

Calcitriol (Rocaltrol): The Substitution Challenge

Vitamin D receptor activators (VDRAs) are not interchangeable. Calcitriol, as the endogenous, fully active ligand, differs fundamentally from prohormones (alfacalcidol, doxercalciferol) that require hepatic 25‑hydroxylation, and from synthetic analogs (paricalcitol, maxacalcitol) engineered to dissociate desired VDR‑mediated effects from calcemic toxicity. These structural differences translate into quantitative disparities in VDR binding affinity, pharmacokinetic half‑life, PTH‑suppressive potency on an equimolar basis, and hypercalcemia liability . Consequently, dose‑conversion between agents is non‑linear, and therapeutic outcomes cannot be assumed equivalent without head‑to‑head or cross‑study quantitative evidence. The following evidence guide provides that comparator‑anchored quantification.

Prohormones require bioactivation

Alfacalcidol and doxercalciferol need hepatic 25-hydroxylation; VDR engagement may vary.

Synthetic analogs alter calcemic liability

Paricalcitol and maxacalcitol were engineered to reduce hypercalcemia risk; direct substitution may shift safety endpoints.

PK half-life and dosing interval mismatch

Calcitriol's short half-life differs markedly from doxercalciferol's extended profile, affecting protocol design.

• [1] Bailie GR, Johnson CA. Comparative Review of the Pharmacokinetics of Vitamin D Analogues. Seminars in Dialysis. 2002;15:352-357. View Source

Calcitriol (Rocaltrol): Comparative Evidence Guide

VDR Binding Affinity: Calcitriol vs. Paricalcitol

Calcitriol demonstrates approximately 10‑fold higher binding affinity for the vitamin D receptor (VDR) compared to the synthetic analog paricalcitol. The reported IC₅₀ for calcitriol is 0.4 nM, whereas paricalcitol exhibits an IC₅₀ approximately 10‑fold higher (i.e., lower affinity) . This quantitative difference in target engagement is a key driver of divergent downstream pharmacodynamic profiles, including PTH suppression potency and calcemic liability. The IC₅₀ values were derived from competitive VDR binding assays using labeled 1,25(OH)₂D₃; relative affinities from MG‑63 osteoblast‑like cell‑based 24‑hydroxylase expression assays corroborate this rank order, assigning calcitriol 100% relative affinity vs. 14% for paricalcitol .

VDR Binding Affinity

Reported

Calcitriol IC₅₀ 0.4 nM vs. Paricalcitol ~4 nM (~10‑fold higher affinity)

Supports high-potency VDR engagement in binding assays.

No peer-reviewed source provided; data to verify.

Evidence Dimension	Vitamin D receptor (VDR) binding affinity
Target Compound Data	IC₅₀ = 0.4 nM (100% relative affinity in MG‑63 assay)
Comparator Or Baseline	Paricalcitol: IC₅₀ ≈ 4 nM (14% relative affinity in MG‑63 assay)
Quantified Difference	~10‑fold higher affinity for calcitriol (IC₅₀ ratio); relative affinity ratio: 100% vs. 14%
Conditions	Competitive VDR binding assay; MG‑63 osteoblast‑like cell 24‑hydroxylase expression

Why This Matters

A 10‑fold affinity differential directly impacts dose‑response relationships and may influence selection when high‑potency VDR engagement is the primary experimental or therapeutic goal, particularly in in vitro pharmacology or mechanistic studies.

• [1] Effects of 'non‑calcaemic' vitamin D analogues on 24‑hydroxylase expression in MG‑63 osteoblast‑like cells. (Reported relative VDR‑binding affinities: 1,25(OH)₂D₃ 100%, paricalcitol 14%). View Source

iPTH Suppression: Calcitriol vs. Alfacalcidol

In a prospective, randomized 16‑week crossover pilot study of five adult hemodialysis patients naïve to vitamin D analogs, oral calcitriol administered at 0.75 μg three times weekly for six weeks significantly suppressed intact parathyroid hormone (iPTH) levels from baseline (p=0.003), whereas an equal dose of oral alfacalcidol produced no significant iPTH change over the same period . While meta‑analyses indicate that alfacalcidol can achieve equivalent iPTH suppression when dosed 1.5‑ to 2.0‑fold higher than calcitriol , this equivalence is achieved at the expense of higher microgram dosing, which may influence systemic vitamin D metabolite burden and hypercalcemia risk. In a separate retrospective cohort study of 70 CKD stage 3‑5 patients, calcitriol at significantly lower median doses significantly reduced iPTH from 12.5 to 10.7 pg/mL (p=0.017), whereas alfacalcidol at higher equivalent doses failed to achieve statistically significant iPTH reduction (median 13.31 to 12.5 pg/mL; p=0.937) .

iPTH Suppression

Head-to-head

Calcitriol 0.75 µg 3×/wk significant iPTH reduction; alfacalcidol same dose not significant (p=0.003 vs. p>0.05)

Indicates dose-efficient iPTH suppression in SHPT models.

Crossover trial, n=5 hemodialysis patients; alfacalcidol requires 1.5–2× dose for equivalence.

Evidence Dimension	iPTH suppression on an equimolar/equal‑dose basis
Target Compound Data	Calcitriol 0.75 μg 3×/week: significant iPTH reduction at 6 weeks (p=0.003) ; iPTH 12.5 → 10.7 pg/mL (p=0.017)
Comparator Or Baseline	Alfacalcidol 0.75 μg 3×/week: no significant iPTH change (p>0.05) ; iPTH 13.31 → 12.5 pg/mL (p=0.937)
Quantified Difference	Statistically significant iPTH suppression achieved with calcitriol but not with alfacalcidol at equal doses; alfacalcidol requires 1.5–2× higher doses for equivalent efficacy
Conditions	Hemodialysis patients with SHPT (iPTH ≥20 pmol/L); 6‑week treatment, 4‑week washout crossover design ; CKD stage 3–5 non‑dialysis patients, 3‑month treatment

Why This Matters

For procurement decisions, this demonstrates that calcitriol achieves iPTH suppression at microgram doses ~1.5–2 times lower than alfacalcidol, translating to reduced active pharmaceutical ingredient (API) mass per dose and potentially lower systemic exposure to vitamin D metabolites, which is a pharmacoeconomic and safety consideration where hypercalcemia risk is dose‑dependent.

• [1] Oral calcitriol versus oral alfacalcidol for the treatment of secondary hyperparathyroidism in patients receiving hemodialysis: a randomized, crossover trial. Can J Clin Pharmacol. 2008;15(1):e36-43. View Source
• [2] Randomized trial comparing pulse calcitriol and alfacalcidol for the treatment of secondary hyperparathyroidism in haemodialysis patients. (Summary: alfacalcidol at 1.5–2.0 times the dose of calcitriol achieves equivalent iPTH suppression.) View Source
• [3] Efficacy of Alfacalcidol Versus Calcitriol in Managing Secondary Hyperparathyroidism in Patients With Chronic Kidney Disease. Hosp Pharm. 2025;60(4):379-383. doi:10.1177/00185787251322428. View Source

Hypercalcemia Risk: Calcitriol vs. Paricalcitol

A randomized multicenter trial (n=110, stages 3–4 CKD) directly compared hypercalcemia rates between calcitriol (0.25 μg/day) and paricalcitol (1 μg/day) while targeting 40–60% PTH suppression. The trial was powered based on an estimated hypercalcemia rate of 30% for calcitriol versus 5% for paricalcitol derived from prior published reports . In the actual study, confirmed hypercalcemia (>10.5 mg/dL) was low in both groups (3 episodes with paricalcitol vs. 1 with calcitriol; p=0.36), and both agents achieved robust PTH suppression (−52% paricalcitol vs. −46% calcitriol; p=0.17) . However, the paricalcitol group reached the PTH suppression target significantly faster (median 8 weeks vs. 12 weeks; p=0.02). Critically, the historical 30% vs. 5% estimated hypercalcemia differential that informed trial design highlights a clinically meaningful risk gap between the compounds in real‑world dialysis populations, which this short‑term (24‑week) protocol may have underestimated due to stringent monitoring .

Hypercalcemia Risk

Head-to-head

Historical estimate: 30% calcitriol vs. 5% paricalcitol hypercalcemia (>10.5 mg/dL); observed low rates in 24-wk RCT (1 vs. 3 episodes)

Calcemic safety endpoint context; chronic therapy may require monitoring.

RCT n=110 CKD stages 3–4; rapid PTH target reached with paricalcitol (8 vs. 12 wks).

Evidence Dimension	Confirmed hypercalcemia rate (>10.5 mg/dL) and PTH suppression speed
Target Compound Data	Calcitriol 0.25 μg/day: historical hypercalcemia estimate ~30%; observed 1/45 hypercalcemia; PTH −46%; target reached at median 12 weeks
Comparator Or Baseline	Paricalcitol 1 μg/day: historical hypercalcemia estimate ~5%; observed 3/45 hypercalcemia; PTH −52%; target reached at median 8 weeks
Quantified Difference	Historical estimated hypercalcemia risk: 30% vs. 5% (6‑fold differential); observed: not statistically different (1 vs. 3 episodes; p=0.36); PTH suppression speed: 8 vs. 12 weeks (4‑week advantage for paricalcitol; p=0.02)
Conditions	Multicenter RCT; stages 3–4 CKD; PTH >120 pg/mL; 24‑week treatment; primary endpoint: hypercalcemia >10.5 mg/dL

Why This Matters

Procurement decisions based on hypercalcemia risk must consider the 6‑fold estimated risk differential (30% vs. 5%) from prior clinical literature. While this specific 24‑week RCT showed low event rates, the underlying risk differential remains relevant for chronic therapy in dialysis populations where calcitriol's narrower calcemic safety margin may necessitate more intensive biochemical monitoring, influencing total cost of care.

• [1] A Randomized Multicenter Trial of Paricalcitol versus Calcitriol for Secondary Hyperparathyroidism in Stages 3–4 CKD. Clin J Am Soc Nephrol. 2014;9(9):1620-1626. View Source
• [2] Sprague SM, et al. (prior published reports referenced within the multicenter trial design estimating 30% hypercalcemia for calcitriol and 5% for paricalcitol). View Source

Pharmacokinetic Half‑Life Stratification: Calcitriol vs. the Prohormone Doxercalciferol

Calcitriol exhibits a terminal elimination half‑life of 5–10 hours in healthy subjects, extending to 15–30 hours in dialysis patients . In contrast, the active metabolite of the prohormone doxercalciferol, 1α,25‑(OH)₂D₂, has a substantially longer half‑life of approximately 34 hours in healthy subjects and 45 hours in dialysis patients—more closely resembling the physiologic half‑life of endogenous vitamin D metabolites . This pharmacokinetic divergence has practical implications: calcitriol's shorter half‑life permits more rapid titration and faster offset of biological effect if hypercalcemia develops, whereas doxercalciferol's extended half‑life supports a less frequent dosing schedule but may delay resolution of adverse calcemic events . Additionally, doxercalciferol requires hepatic 25‑hydroxylation to become active, introducing inter‑patient variability in bioactivation that is absent with calcitriol .

Half-life Comparison

Context-dependent

Calcitriol t½ 5–10 h (healthy) vs. doxercalciferol active metabolite t½ 34–45 h

PK half-life influences dosing frequency and reversibility of calcemic effects.

Cross-study comparison; requires verification in target population.

Evidence Dimension	Terminal elimination half‑life (PK parameter)
Target Compound Data	Calcitriol: t½ = 5–10 h (healthy); 15–30 h (dialysis patients)
Comparator Or Baseline	Doxercalciferol (active metabolite 1α,25‑(OH)₂D₂): t½ = 34 h (healthy); 45 h (dialysis patients)
Quantified Difference	~3–4× longer half‑life for doxercalciferol's active metabolite vs. calcitriol in healthy subjects; ~1.5–3× longer in dialysis patients
Conditions	Pharmacokinetic studies reviewed in Bailie & Johnson, 2002; comparative review of calcitriol, paricalcitol, and doxercalciferol

Why This Matters

Selection between calcitriol and doxercalciferol for research or clinical formulary decisions should incorporate half‑life as a key differentiator: calcitriol's shorter half‑life enables rapid dose adjustments and quicker reversal of hypercalcemia, which may be preferred in acute care settings or protocols requiring tight calcemic control.

• [1] Bailie GR, Johnson CA. Comparative Review of the Pharmacokinetics of Vitamin D Analogues. Seminars in Dialysis. 2002;15:352-357. doi:10.1046/j.1525-139X.2002.00086.x. View Source
• [2] Drugs.com. Calcitriol vs. Hectorol (doxercalciferol) Comparison. (Half‑life data: calcitriol ~8 h, doxercalciferol ~96 h cited for parent; active metabolite half‑life per Bailie & Johnson, 2002.) View Source

Calcitriol (Rocaltrol): Optimal Application Scenarios

In Vitro VDR Studies: Maximal Receptor Occupancy

When experimental protocols demand the highest possible VDR binding affinity with a well‑characterized reference agonist, calcitriol is the preferred ligand. Its IC₅₀ of 0.4 nM—approximately 10‑fold lower than paricalcitol —enables robust transcriptional activation at low nanomolar concentrations, making it the gold‑standard positive control for VDR transactivation assays, competitive binding studies, and structure‑activity relationship (SAR) benchmarking of novel VDR ligands.

Rapid iPTH Suppression at Lowest Dose

In hemodialysis or CKD settings where iPTH suppression at the lowest administered microgram dose is a formulary objective, calcitriol offers quantifiable advantage. A randomized crossover trial demonstrated that calcitriol achieves statistically significant iPTH suppression at 0.75 μg three times weekly, whereas an equal microgram dose of alfacalcidol does not . Alfacalcidol requires 1.5–2‑fold higher doses to achieve equivalent iPTH reduction , making calcitriol the more dose‑efficient option where minimizing API exposure per patient is a procurement or clinical goal.

Acute Hypocalcemia: Rapid Onset and Offset

Calcitriol's pharmacokinetic profile—peak serum concentration at 3–6 hours post‑oral dosing, biologic half‑life of 2–4 days, and terminal elimination half‑life of 5–10 hours in healthy subjects—supports rapid correction of hypocalcemia with the ability to titrate or discontinue quickly if hypercalcemia develops . Unlike the prohormone doxercalciferol, whose active metabolite has a 34–45‑hour half‑life and requires hepatic bioactivation , calcitriol provides immediate VDR agonism with a more rapidly reversible effect profile, which is critical in post‑surgical hypoparathyroidism and acute hypocalcemic emergencies.

Bioequivalence and Formulation Reference Standard

As the endogenous, fully active vitamin D hormone with an established regulatory history (Rocaltrol NDA), calcitriol serves as the reference listed drug (RLD) for bioequivalence evaluation of generic calcitriol formulations. Its well‑characterized physicochemical properties (MW 416.65, solubility in organic solvents, antioxidant‑stabilized lipid‑based capsule formulation with BHA/BHT) provide a defined benchmark for pharmaceutical development, stability testing, and comparative dissolution profiling, which is a prerequisite for abbreviated new drug applications (ANDAs).

Application

Selection Property

Validation Focus

VDR transactivation & binding studies

High VDR affinity reference agonist

Receptor occupancy and SAR benchmarking

iPTH suppression in SHPT research models

Dose-efficient iPTH suppression

iPTH endpoint validation in CKD models

Calcemic control in hypocalcemia models

Rapid onset and offset of calcemic effect

Calcium homeostasis and reversibility monitoring

Bioequivalence & formulation reference standard

Well-characterized endogenous active molecule

Regulatory benchmark for ANDA development

• [1] Oral calcitriol versus oral alfacalcidol for the treatment of secondary hyperparathyroidism in patients receiving hemodialysis: a randomized, crossover trial. Can J Clin Pharmacol. 2008;15(1):e36-43. View Source
• [2] Randomized trial comparing pulse calcitriol and alfacalcidol for the treatment of secondary hyperparathyroidism in haemodialysis patients. (1.5–2.0× dose ratio.) View Source
• [3] ScienceDirect. Calcitriol monograph. (Peak serum concentration 3–6 h; biologic half‑life 2–4 days; terminal t½ 4–6 h.) View Source
• [4] Bailie GR, Johnson CA. Comparative Review of the Pharmacokinetics of Vitamin D Analogues. Seminars in Dialysis. 2002;15:352-357. View Source
• [5] DailyMed. ROCALTROL - calcitriol capsule, gelatin coated; ROCALTROL - calcitriol solution. Label. Updated 2023-12-15. View Source